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Compound of Interest

Compound Name: N-(4-Oxocyclohexyl)acetamide

Cat. No.: B123319

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of N-(4-Oxocyclohexyl)acetamide (CAS No: 27514-08-5). The
following procedures are designed for researchers, scientists, and professionals in drug
development to ensure safe laboratory practices.

Hazard Identification and Classification

N-(4-Oxocyclohexyl)acetamide is classified as a hazardous chemical.[1] It is crucial to
understand its primary hazards before handling.

GHS Hazard Statements:

e Causes skin irritation (H315).[2]

o Causes serious eye irritation (H319).[2]

e May cause respiratory irritation (H335).[1][2]
Signal Word: Warning[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-(4-
Oxocyclohexyl)acetamide to minimize exposure and ensure personal safety.
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PPE Category Item Specification

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by

Eye and Face Protection Safety Goggles OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[1]

Wear suitable gloves. Gloves

must be inspected prior to use.
Skin Protection Protective Gloves Use proper glove removal

technique to avoid skin

contact.

Wear appropriate protective
Lab Coat clothing to minimize contact
with skin.[3]

Follow OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149. Use a
Respiratory Protection Respirator NIOSH/MSHA or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[3]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring a safe laboratory environment.

Handling:

e Use only in a well-ventilated area or outdoors.[1]
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Avoid dust formation.[1]

Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]
Wash hands and any exposed skin thoroughly after handling.[1]

Do not get in eyes, on skin, or on clothing.[1]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

» Store locked up.[1]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are critical in the event of accidental exposure.

Exposure Route

First-Aid Measures

Inhalation

Remove victim to fresh air and keep at rest in a
position comfortable for breathing. Call a
POISON CENTER or doctor/physician if you

feel unwell.[1]

Skin Contact

Wash off immediately with plenty of soap and
water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing

and wash before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Get medical attention if

symptoms occulr.
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Disposal Plan

Proper disposal of N-(4-Oxocyclohexyl)acetamide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.
Disposal Method:
» Dispose of contents and container to an approved waste disposal plant.[1]

» Disposal should be in accordance with applicable regional, national, and local laws and

regulations.

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling N-(4-
Oxocyclohexyl)acetamide in a laboratory setting.
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Caption: Standard Operating Procedure for N-(4-Oxocyclohexyl)acetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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